Cas no 52018-28-7 (2,5-Dimethoxy-4-(4-morpholinyl)benzenediazonium, tetrafluoroborate)

• Product Name: 2,5-Dimethoxy-4-(4-morpholinyl)benzenediazonium, tetrafluoroborate
• CAS No: 52018-28-7
• MF: C₁₂H₁₆BF₄N₃O₃
• MW: 337.078356742859
• CID: 371231
• PubChem ID: 20532543
• Update Time: 2025-04-19

2,5-Dimethoxy-4-(4-morpholinyl)benzenediazonium, tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-4-(4-morpholinyl)benzenediazonium, tetrafluoroborate
• 2,5-dimethoxy-4-(morpholin-4-yl)benzenediazonium tetrafluoroborate
• 2,5-Dimethoxy-4-morpholinobenzenediazonium fluoborate
• Benzenediazonium, 2,5-dimethoxy-4-(4-morpholinyl)-, tetrafluoroborate(1-)
• Benzenediazonium, 2,5-dimethoxy-4-(4-morpholinyl)-, tetrafluoroborate(1-) (1:1)
• N-(4-Diazonium-2,5-dimethoxyphenyl)morpholine, tetrafluoroborate
• 52018-28-7
• DTXSID40885979
• NS00090166
• SCHEMBL2314484

• Inchi： 1S/C12H16N3O3.BF4/c1-16-11-8-10(15-3-5-18-6-4-15)12(17-2)7-9(11)14-13;2-1(3,4)5/h7-8H,3-6H2,1-2H3;/q+1;-1
• InChI Key： SRNKONGUKDFCLV-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.O1CCN(C2C=C(C(=CC=2OC)[N+]#N)OC)CC1

Computed Properties

• Exact Mass: 336.12578
• Monoisotopic Mass: 337.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 59.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines